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Compound of Interest

Compound Name: Chlorocyclooctane

CAS No.: 1556-08-7

Cat. No.: B075050 Get Quote

Part 1: Executive Safety Assessment
Chlorocyclooctane (Cyclooctyl chloride) presents a dual-hazard profile that often leads to

under-protection in research environments.[1][2] Unlike smaller chlorinated solvents (e.g.,

Dichloromethane) which are highly volatile and toxic, Chlorocyclooctane is a Flammable

Liquid (Category 3) with significant skin and eye irritation properties.[1][2]

Critical Warning: Do not treat this merely as a "standard organic solvent." Its halogenated

nature allows it to permeate standard nitrile gloves more aggressively than non-halogenated

hydrocarbons, and its flash point (~28°C / 82°F) poses a fire risk at ambient laboratory

temperatures.[1][2]
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Parameter Classification Critical Note

Flammability Flammable Liquid
Flash Point ~28°C. Vapors can

travel to ignition sources.[1][2]

Skin/Eye Irritant (Cat 2/2A)

Defatting agent; causes

dermatitis and severe eye

irritation.[1][2]

Reactivity Stable but Reactive

Avoid strong oxidizing agents

and strong bases (elimination

reactions).[1][2]

Systemic Target Organ Toxicity

Respiratory irritation (STOT SE

3).[1][2] Potential CNS

depressant at high

concentrations.[1][2]

Part 2: Risk Assessment & Hierarchy of Controls[1]
[2]
Before deploying PPE, you must validate Engineering Controls.[1][2] PPE is the last line of

defense, not the first.[1][2]

Engineering Controls (Mandatory)
Ventilation: All handling must occur within a certified Chemical Fume Hood (CFH) operating

at face velocity >100 fpm.[1][2]

Static Control: Ground and bond containers during transfer. This is a static-accumulating

liquid; use conductive vessels where possible.[1][2]

Personal Protective Equipment (PPE) Matrix
A. Hand Protection: The "Nitrile Fallacy"
Scientific Insight: Many researchers default to 4-mil nitrile gloves.[1][2] This is unsafe for

immersion. Chlorinated hydrocarbons possess solubility parameters that swell and permeate
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nitrile rubber.[1][2] While the large cyclic ring of Chlorocyclooctane slows permeation

compared to Chloroform, barrier breakthrough is inevitable.[1][2]

Contact Type Recommended Material Technical Justification

Incidental Splash Nitrile (Double-Gloved)

Thickness: Minimum 5 mil

(0.12 mm) outer / 4 mil

inner.Protocol: Change

immediately upon any contact.

[1][2] The outer glove provides

<5 mins protection before

degradation begins.[1][2]

Immersion / High Risk
Laminate Film (Silver

Shield/4H) or Viton®

Permeation: >480 mins

breakthrough time.Reasoning:

Multi-layer laminates provide a

chemical barrier that

halogenated solvents cannot

solvate.[1][2]

B. Respiratory Protection[1][2]
Primary: Fume hood (Engineering Control).

Secondary (Spill/Maintenance): Half-face or Full-face respirator with Organic Vapor (OV)

cartridges (Black Label).[1][2]

Causality: The vapor pressure is low enough that OV cartridges are effective, unlike with

Methanol or Methylene Chloride.[1][2]

C. Eye & Body Protection[2]
Eyes:Chemical Splash Goggles (ANSI Z87.1).[1][2] Safety glasses are insufficient due to the

liquid's ability to creep and cause severe irritation upon vapor contact.[1][2]

Body: Flame-Resistant (FR) Lab Coat + Chemical Resistant Apron (if transferring >1L).[1][2]

Part 3: Operational Protocols & Visualization[1][2]
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Protocol 1: PPE Decision Logic
This self-validating system ensures you select the correct glove based on the specific task

duration and volume.[1][2]

Task Assessment: Chlorocyclooctane

Volume > 100mL OR
Duration > 15 mins?

High Splash/Immersion Risk?

Yes

Standard Protocol:
Double Nitrile (5mil)

Change < 5 mins after splash

No (Incidental Use)

No

High-Risk Protocol:
Laminate (Silver Shield)

OR Viton Gloves

Yes

REQUIRED:
Chemical Splash Goggles

(Not Safety Glasses)

Click to download full resolution via product page

Figure 1: Decision Matrix for Glove Selection.[1][2] Note that "Standard" Nitrile is only

acceptable for low-volume, incidental contact.[1][2]

Protocol 2: Emergency Spill Response
Scenario: A 500mL bottle shatters outside the fume hood.

Evacuate & Isolate: Alert immediate area. Chlorocyclooctane is flammable; vapors may

travel.[1][2]
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Ignition Control: Cut power to hot plates/stirrers immediately.

PPE Donning:

Don Full-Face Respirator (OV Cartridges).[1][2]

Don Silver Shield/Laminate Gloves.[1][2]

Containment:

Do not use paper towels (increases surface area for evaporation/flammability).[1][2]

Use Activated Carbon or Vermiculite spill pads.[1][2]

Cleanup:

Scoop absorbed material into a hazardous waste bag.[1][2]

Wipe surface with soap/water (detergent) to remove oily residue.[1][2]

Place waste in Halogenated Waste container.

Part 4: Disposal & Environmental Compliance[1][2]
Strict Segregation Rule: Chlorocyclooctane must be disposed of as Halogenated Organic

Waste.

Why? Mixing halogenated solvents with non-halogenated fuels (e.g., Acetone, Ethanol) for

incineration creates acid gases (HCl) that damage standard incinerator scrubbers.[1][2]

Disposal facilities charge a premium for halogenated waste; mixing it contaminates the

cheaper non-halogenated stream.[1][2]
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Waste Stream Acceptable? Consequence of Error

Halogenated Organics YES
Correct incineration path (High

temp + Scrubbers).[1][2]

Non-Halogenated NO
Creates illegal emissions; fines

for facility.[1][2]

Drain / Sewer NO
Toxic to aquatic life; illegal

under RCRA/EPA.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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